Cas no 868679-45-2 (6-methyl-3-nitro-2-oxo-1,2-dihydropyridin-4-yl 3-cyclohexylpropanoate)

• Product Name: 6-methyl-3-nitro-2-oxo-1,2-dihydropyridin-4-yl 3-cyclohexylpropanoate
• CAS No: 868679-45-2
• MF: C₁₅H₂₀N₂O₅
• MW: 308.329704284668
• CID: 5868736
• PubChem ID: 16815580
• Update Time: 2025-10-12

6-methyl-3-nitro-2-oxo-1,2-dihydropyridin-4-yl 3-cyclohexylpropanoate Chemical and Physical Properties

Names and Identifiers

• Cyclohexanepropanoic acid, 1,2-dihydro-6-methyl-3-nitro-2-oxo-4-pyridinyl ester
• (6-methyl-3-nitro-2-oxo-1H-pyridin-4-yl) 3-cyclohexylpropanoate
• SR-01000016107
• SR-01000016107-1
• F1826-0018
• 868679-45-2
• CCG-358112
• AB00676211-01
• AKOS024612284
• 6-methyl-3-nitro-2-oxo-1,2-dihydropyridin-4-yl 3-cyclohexylpropanoate

• Inchi： 1S/C15H20N2O5/c1-10-9-12(14(17(20)21)15(19)16-10)22-13(18)8-7-11-5-3-2-4-6-11/h9,11H,2-8H2,1H3,(H,16,19)
• InChI Key： GAAKSIKAPXGRPH-UHFFFAOYSA-N
• SMILES： C1(CCC(OC2C=C(C)NC(=O)C=2[N+]([O-])=O)=O)CCCCC1

Computed Properties

• Exact Mass: 308.13722174g/mol
• Monoisotopic Mass: 308.13722174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Boiling Point: 439.9±45.0 °C(Predicted)
• pka: 6.96±0.10(Predicted)

Additional information on 6-methyl-3-nitro-2-oxo-1,2-dihydropyridin-4-yl 3-cyclohexylpropanoate

6-Methyl-3-Nitro-2-Oxo-1,2-Dihydropyridin-4-Yl 3-Cyclohexylpropanoate: A Comprehensive Overview

CAS No. 868679-45-2, commonly referred to as 6-methyl-3-nitro-2-oxo-1,2-dihydropyridin-4-yl 3-cyclohexylpropanoate, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of dihydropyridines, which are well-known for their versatility in synthetic chemistry and their role as intermediates in the synthesis of bioactive molecules. The structure of this compound is characterized by a dihydropyridine ring system with substituents that confer unique chemical and physical properties.

The dihydropyridine core of this compound is a six-membered ring containing two double bonds and one oxygen atom, which contributes to its aromaticity and reactivity. The substituents on the ring include a methyl group at position 6, a nitro group at position 3, and an oxo group at position 2. These groups not only influence the electronic properties of the molecule but also play a crucial role in determining its reactivity and stability. The ester group at position 4, specifically the 3-cyclohexylpropanoate moiety, adds further complexity to the structure, enhancing its potential for participation in various chemical reactions.

Recent studies have highlighted the importance of dihydropyridine derivatives in drug discovery, particularly in the development of calcium channel blockers. These compounds are known for their ability to modulate cellular ion channels, making them valuable in the treatment of cardiovascular diseases such as hypertension and angina. While 6-methyl-3-nitro-2-oxo-1,2-dihydropyridin-4-yl 3-cyclohexylpropanoate itself may not be directly used as a therapeutic agent, its structural analogs have shown promising results in preclinical trials.

In addition to its pharmacological applications, this compound has also been explored in materials science for its potential as a precursor in the synthesis of advanced materials. The dihydropyridine framework is often employed in the construction of coordination polymers and metal organic frameworks (MOFs), which have applications in gas storage, catalysis, and sensing technologies. The presence of electron-withdrawing groups like the nitro moiety enhances the ligand's ability to coordinate with metal ions, making it an attractive candidate for such applications.

The synthesis of 6-methyl-3-nitro-2-oxo-1,2-dihydropyridin-4-Yl 3-cyclohexylpropanoate typically involves multi-step organic reactions. Starting from simple precursors such as aldehydes or ketones, chemists employ techniques like condensation reactions and oxidation to build up the dihydropyridine skeleton. The introduction of substituents like the nitro group often requires careful control over reaction conditions to ensure selectivity and yield.

One area where this compound has garnered significant attention is in its role as an intermediate in asymmetric synthesis. The cyclohexylpropanoate ester group provides a chiral environment that can be exploited to synthesize enantiomerically enriched compounds. This is particularly relevant in pharmaceutical chemistry, where chirality plays a critical role in determining drug efficacy and safety.

From an environmental standpoint, understanding the degradation pathways of such compounds is essential for assessing their ecological impact. Recent research has focused on biodegradation studies under various conditions, aiming to develop sustainable methods for waste management and industrial byproduct disposal.

In conclusion, CAS No. 868679-45-2, or 6-methyl-3-nitro-2-Oxo-DihydroPyridin-Yl Propanoate, represents a versatile platform for exploring new chemical entities with diverse applications. Its unique structure and reactivity make it a valuable tool in both academic research and industrial development. As advancements continue to be made in synthetic methodologies and materials science, this compound is poised to play an increasingly important role in shaping future innovations across multiple disciplines.